Duloxetine EP Impurity D (1-Naphthol) Duloxetine EP Impurity D (1-Naphthol) 1-Naphthol, also known as alpha-naphthol or basf ursol ern, belongs to the class of organic compounds known as naphthols and derivatives. These are naphthalene derivatives carrying one or more hydroxyl (-OH) groups at any ring position. 1-Naphthol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 1-Naphthol has been detected in multiple biofluids, such as urine and blood. Within the cell, 1-naphthol is primarily located in the membrane (predicted from logP). 1-Naphthol is also a parent compound for other transformation products, including but not limited to, 1-naphthyloxyacetic acid, carbaryl, and 1-naphthyl beta-D-glucoside. Outside of the human body, 1-naphthol can be found in black walnut. This makes 1-naphthol a potential biomarker for the consumption of this food product. 1-Naphthol is a potentially toxic compound.
1-naphthol is a naphthol carrying a hydroxy group at position 1. It has a role as a genotoxin and a human xenobiotic metabolite.
Brand Name: Vulcanchem
CAS No.: 90-15-3
VCID: VC0195823
InChI: InChI=1S/C10H8O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H
SMILES: C1=CC=C2C(=C1)C=CC=C2O
Molecular Formula: C10H8O
Molecular Weight: 144.17 g/mol

Duloxetine EP Impurity D (1-Naphthol)

CAS No.: 90-15-3

Impurities

VCID: VC0195823

Molecular Formula: C10H8O

Molecular Weight: 144.17 g/mol

Purity: > 95%

Duloxetine EP Impurity D (1-Naphthol) - 90-15-3

CAS No. 90-15-3
Product Name Duloxetine EP Impurity D (1-Naphthol)
Molecular Formula C10H8O
Molecular Weight 144.17 g/mol
IUPAC Name naphthalen-1-ol
Standard InChI InChI=1S/C10H8O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H
Standard InChIKey KJCVRFUGPWSIIH-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C=CC=C2O
Canonical SMILES C1=CC=C2C(=C1)C=CC=C2O
Appearance Pale Pinkish Brown Solid
Boiling Point 288.0 °C
288 °C
Colorform Yellow monoclinic needles from water
Colorless prisms (from toluene)
Density 1.0954 at 98.7 °C/4 °C
Flash Point 153 °C (open cup)
Melting Point 95.0 °C
96 °C
Physical Description PelletsLargeCrystals
Solid
Description 1-Naphthol, also known as alpha-naphthol or basf ursol ern, belongs to the class of organic compounds known as naphthols and derivatives. These are naphthalene derivatives carrying one or more hydroxyl (-OH) groups at any ring position. 1-Naphthol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 1-Naphthol has been detected in multiple biofluids, such as urine and blood. Within the cell, 1-naphthol is primarily located in the membrane (predicted from logP). 1-Naphthol is also a parent compound for other transformation products, including but not limited to, 1-naphthyloxyacetic acid, carbaryl, and 1-naphthyl beta-D-glucoside. Outside of the human body, 1-naphthol can be found in black walnut. This makes 1-naphthol a potential biomarker for the consumption of this food product. 1-Naphthol is a potentially toxic compound.
1-naphthol is a naphthol carrying a hydroxy group at position 1. It has a role as a genotoxin and a human xenobiotic metabolite.
Purity > 95%
Quantity Milligrams-Grams
Related CAS 19402-71-2 (potassium salt)
Shelf Life Water stability: stable at pH < or =6.5; increased transformation with increased pH. /from table/
Darkens on exposure to air or light.
Solubility 0.01 M
In water, 866 mg/L at 25 °C
Very soluble in ethanol and ether, soluble in acetone
Freely soluble in benzene, chloroform and alkali hydroxide solutions
Synonyms 1-hydroxynaphthalene
1-naphthol
1-naphthol, 1-(14)C-labeled
1-naphthol, 2-(13)C-labeled
1-naphthol, ion(1+)
1-naphthol, lithium salt
1-naphthol, potassium salt
1-naphthol, sodium salt
alpha-naphthol
Vapor Pressure 2.74e-04 mmHg
1.7 mm Hg at 110 °C (2.74X10-4 mm Hg at 25 °C) /extrapolated to solid-phase/
PubChem Compound 7005
Last Modified Nov 11 2021
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